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Compound of Interest

Compound Name:
5-bromo-N,N-diethyl-2-

methoxybenzenesulfonamide

Cat. No.: B1298187 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 5-bromo-N,N-diethyl-2-
methoxybenzenesulfonamide

This guide provides a comprehensive overview of the key physicochemical properties of 5-
bromo-N,N-diethyl-2-methoxybenzenesulfonamide, with a focus on its melting and boiling

points. It is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis. This document outlines the available data for this

compound and provides standardized experimental protocols for its characterization.

Physicochemical Data Summary
5-bromo-N,N-diethyl-2-methoxybenzenesulfonamide is a chemical intermediate with

applications in pharmaceutical and chemical synthesis.[1] It presents as a white to off-white

crystalline powder.[1] Key physical and chemical properties are summarized in the table below

for easy reference and comparison.
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Property Value Source

Melting Point 86-94°C [1][2]

Boiling Point 409.5 ± 55.0°C at 760 mmHg [2]

Molecular Formula C11H16BrNO3S [1][2]

Molecular Weight 322.219 g/mol [2]

Density 1.4 - 1.45 g/cm³ [1][2]

Appearance
White to off-white crystalline

powder
[1]

Solubility
Slightly soluble in water;

soluble in DMSO and DMF
[1]

Experimental Protocols
The following are detailed methodologies for the experimental determination of the melting and

boiling points of a solid compound such as 5-bromo-N,N-diethyl-2-
methoxybenzenesulfonamide.

Melting Point Determination (Capillary Method)
This protocol describes the standard procedure for determining the melting point range of a

solid crystalline substance using a capillary melting point apparatus.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of 5-bromo-N,N-diethyl-2-methoxybenzenesulfonamide

Spatula

Mortar and pestle (if sample is not a fine powder)
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Procedure:

Sample Preparation: Ensure the sample is a fine, dry powder. If necessary, gently grind the

crystals in a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powder to pack a

small amount of the sample into the tube. The sample should be tightly packed to a height of

2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.

Heating:

If the approximate melting point is known, rapidly heat the apparatus to about 15-20°C

below the expected melting point.

Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium

between the sample and the thermometer.

Observation and Recording:

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire sample has completely melted into a clear

liquid (the end of the melting range).

The recorded melting point should be reported as a range.

Boiling Point Determination (Microscale Method)
This protocol outlines a common microscale method for determining the boiling point of a liquid

or a high-boiling point solid that can be melted.

Apparatus and Materials:

Small test tube (e.g., 10 x 75 mm)
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Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Sample of 5-bromo-N,N-diethyl-2-methoxybenzenesulfonamide

Procedure:

Sample Preparation: Place a small amount of the sample into the small test tube. If the

sample is solid, it should be melted by gentle heating.

Assembly:

Place a capillary tube, with its sealed end pointing upwards, into the test tube containing

the sample.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Heating:

Immerse the assembly into a heating bath (e.g., mineral oil).

Heat the bath gradually. As the temperature rises, air trapped in the capillary tube will

expand and slowly bubble out.

Observation and Recording:

Continue heating until a steady and rapid stream of bubbles emerges from the open end

of the capillary tube. This indicates that the vapor pressure of the substance is equal to the

atmospheric pressure.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube. Record this temperature.
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Workflow Visualization
The following diagram illustrates a generalized workflow for the physicochemical

characterization of a chemical compound, from initial synthesis to final data analysis.
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Caption: Workflow for Compound Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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